4-[(8-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile

• IUPAC Name: 4-[(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile
• InChI: InChI=1S/C17H19N3O2/c1-12-6-8-17(9-7-12)15(21)20(16(22)19-17)11-14-4-2-13(10-18)3-5-14/h2-5,12H,6-9,11H2,1H3,(H,19,22)
• InChI Key: QHBGAVKFAQPRLG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)C(=O)N(C(=O)N2)CC3=CC=C(C=C3)C#N
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

4-[(8-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile, also known as MDL-29951, is a chemical compound with potential therapeutic applications. It belongs to the class of spirocyclic compounds and has been extensively studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 4-[(8-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile is not fully understood. However, it is believed to act on the N-methyl-D-aspartate (NMDA) receptor, which plays a key role in synaptic plasticity, learning, and memory. 4-[(8-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile is thought to act as a non-competitive antagonist of the NMDA receptor, blocking the ion channel and reducing the influx of calcium ions into the neuron.
Biochemical and Physiological Effects:
4-[(8-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile has been shown to have a number of biochemical and physiological effects. It has been found to reduce the release of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), in response to lipopolysaccharide (LPS) stimulation. It has also been shown to reduce the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), which are involved in the production of nitric oxide (NO) and prostaglandins, respectively.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(8-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile in lab experiments is its high potency and selectivity for the NMDA receptor. This allows for precise targeting of the receptor and reduces the likelihood of off-target effects. However, one limitation is that 4-[(8-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile has poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 4-[(8-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile. One area of research is its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of research is its potential use in treating chronic pain conditions, such as neuropathic pain. Further studies are also needed to better understand the mechanism of action of 4-[(8-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile and to optimize its pharmacological properties. Finally, the development of more soluble analogs of 4-[(8-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile may improve its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-[(8-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile involves the reaction of 8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-amine with benzyl bromide and potassium carbonate in DMF. The resulting product is then treated with sodium cyanide to form the nitrile group. The final product is obtained after purification by column chromatography.

Scientific Research Applications

4-[(8-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzonitrile has been extensively studied for its potential therapeutic applications. It has been found to have neuroprotective, anti-inflammatory, and analgesic properties. It has also been studied for its potential use in treating depression, anxiety, and schizophrenia.